Cas no 477305-29-6 (4-{(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-ylamino}benzamide)

• Product Name: 4-{(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-ylamino}benzamide
• CAS No: 477305-29-6
• MF: C₁₉H₁₄N₄OS
• MW: 346.405662059784
• CID: 6415959
• PubChem ID: 741320
• Update Time: 2025-05-19

4-{(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-ylamino}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-ylamino}benzamide
• 4-[2-Cyano-2-(4-phenyl-thiazol-2-yl)-vinylamino]-benzamide
• (E)-4-((2-cyano-2-(4-phenylthiazol-2-yl)vinyl)amino)benzamide
• 477305-29-6
• 4-[[(E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)ethenyl]amino]benzamide
• BRD-K41493051-001-01-9
• AKOS000607096
• HMS1481I14
• 4-{[(1E)-2-CYANO-2-(4-PHENYL-1,3-THIAZOL-2-YL)ETH-1-EN-1-YL]AMINO}BENZAMIDE
• F0837-0636
• Benzamide, 4-[[2-cyano-2-(4-phenyl-2-thiazolyl)ethenyl]amino]-

• Inchi： 1S/C19H14N4OS/c20-10-15(11-22-16-8-6-14(7-9-16)18(21)24)19-23-17(12-25-19)13-4-2-1-3-5-13/h1-9,11-12,22H,(H2,21,24)
• InChI Key： CYQPZBAIONKJNE-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC=C(C#N)C2=NC(C3=CC=CC=C3)=CS2)C=C1

Computed Properties

• Exact Mass: 346.08883226g/mol
• Monoisotopic Mass: 346.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 120Ų

Additional information on 4-{(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-ylamino}benzamide

Recent Advances in the Study of 4-{(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-ylamino}benzamide (CAS: 477305-29-6)

The compound 4-{(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-ylamino}benzamide (CAS: 477305-29-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiazole and cyano-ethyleneamine functional groups, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 477305-29-6 exhibits potent inhibitory activity against a specific kinase implicated in cancer progression. The study utilized a combination of molecular docking and in vitro assays to identify the binding affinity and selectivity of the compound, revealing promising results for further development as a targeted therapy.

Another significant finding comes from a 2024 preprint in BioRxiv, where researchers explored the compound's role in modulating cellular pathways associated with inflammation. The study highlighted that 4-{(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-ylamino}benzamide could effectively downregulate pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. This dual functionality—both as an anticancer and anti-inflammatory compound—makes it a versatile candidate for multifactorial diseases.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of 477305-29-6 have been reported. A team from the University of Cambridge developed a more efficient and scalable synthesis route, reducing the number of steps and improving yield. This innovation, detailed in Organic Process Research & Development (2023), addresses previous challenges in large-scale production, paving the way for future clinical trials.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications to improve its absorption and distribution profiles. Researchers are currently investigating prodrug strategies and nanoparticle-based delivery systems to overcome these limitations, as discussed in a recent review in Advanced Drug Delivery Reviews (2024).

In conclusion, 4-{(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-ylamino}benzamide (CAS: 477305-29-6) represents a compelling area of research with significant therapeutic potential. Ongoing studies are expected to further elucidate its mechanisms and optimize its properties for clinical application. The compound's unique structure and multifunctional activity position it as a promising candidate for addressing complex diseases, including cancer and chronic inflammation.